Cas no 862501-91-5 (methyl 4-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate)

Methyl 4-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate is a bicyclic organic compound featuring both a carbamate-protected amine and a methyl ester functional group. Its rigid bicyclo[2.2.2]octane scaffold provides structural stability, making it useful in medicinal chemistry and peptide synthesis. The benzyloxycarbonyl (Cbz) group serves as a protective moiety for amines, enabling selective deprotection under mild conditions. The methyl ester offers versatility for further derivatization, such as hydrolysis or amidation. This compound is particularly valuable in intermediate synthesis, where controlled reactivity and steric constraints are required. Its well-defined structure ensures reproducibility in research applications, particularly in the development of constrained analogs or bioactive molecules.
methyl 4-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate structure
862501-91-5 structure
Product Name:methyl 4-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate
CAS No:862501-91-5
MF:C18H23NO4
MW:317.37952542305
MDL:MFCD14706267
CID:1037015
PubChem ID:23149677
Update Time:2025-06-14

methyl 4-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(((benzyloxy)carbonyl)amino)bicyclo[2.2.2]octane-1-carboxylate
    • methyl 4-(phenylmethoxycarbonylamino)bicyclo[2.2.2]octane-1-carboxylate
    • Methyl 4-(Cbz-amino)bicyclo[2.2.2]octane-1-carboxylate
    • methyl 4-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate
    • methyl 4-(benzyloxycarbonylamino)bicyclo[2.2.2]octane-1-carboxylate
    • KLNFWPRNJYVETC-UHFFFAOYSA-N
    • 3484AC
    • AK109483
    • SY041348
    • AX8232103
    • Methyl 4-[[(phenylmethoxy)carbonyl]amino]bicyclo[2.2.2]octane-1-carboxylate (ACI)
    • Methyl 4-[[(benzyloxy)carbonyl]amino]bicyclo[2.2.2]octane-1-carboxylate
    • CS-0012665
    • MFCD14706267
    • SCHEMBL1305698
    • methyl 4-(benzyloxycarbonylamino)-bicyclo[2.2.2]octane-1-carboxylate
    • methyl 4-benzyloxycarbonylaminobicyclo[2.2.2]octane-1-carboxylate
    • AKOS016009054
    • CS-12244
    • DB-119418
    • DTXSID80631018
    • methyl 4-benzyloxycarbonylaminobicyclo[2,2,2]octane-1-carboxylate
    • SB40720
    • 862501-91-5
    • Methyl4-(Cbz-amino)bicyclo[2.2.2]octane-1-carboxylate
    • MDL: MFCD14706267
    • Inchi: 1S/C18H23NO4/c1-22-15(20)17-7-10-18(11-8-17,12-9-17)19-16(21)23-13-14-5-3-2-4-6-14/h2-6H,7-13H2,1H3,(H,19,21)
    • InChI Key: KLNFWPRNJYVETC-UHFFFAOYSA-N
    • SMILES: O=C(NC12CCC(CC1)(C(OC)=O)CC2)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 317.16270821g/mol
  • Monoisotopic Mass: 317.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.599
  • XLogP3: 2.7

methyl 4-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM201034-5g
Methyl 4-(((benzyloxy)carbonyl)amino)bicyclo[2.2.2]octane-1-carboxylate
862501-91-5 95%
5g
$578 2021-08-05
TRC
M013778-500mg
Methyl 4-((((benzyloxy)carbonyl)amino)methyl)bicyclo[2.2.2]octane-1-carboxylate
862501-91-5
500mg
$ 160.00 2022-06-04
TRC
M013778-1000mg
Methyl 4-((((benzyloxy)carbonyl)amino)methyl)bicyclo[2.2.2]octane-1-carboxylate
862501-91-5
1g
$ 260.00 2022-06-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y24435-250mg
Methyl 4-(Cbz-amino)bicyclo[2.2.2]octane-1-carboxylate
862501-91-5 95%
250mg
¥689.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y24435-5g
Methyl 4-(Cbz-amino)bicyclo[2.2.2]octane-1-carboxylate
862501-91-5 95%
5g
¥2979.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y24435-1g
Methyl 4-(Cbz-amino)bicyclo[2.2.2]octane-1-carboxylate
862501-91-5 95%
1g
¥999.0 2023-09-05
Chemenu
CM201034-5g
Methyl 4-(((benzyloxy)carbonyl)amino)bicyclo[2.2.2]octane-1-carboxylate
862501-91-5 95%+
5g
$*** 2023-03-29
Chemenu
CM201034-10g
Methyl 4-(((benzyloxy)carbonyl)amino)bicyclo[2.2.2]octane-1-carboxylate
862501-91-5 95%+
10g
$*** 2023-03-29
Chemenu
CM201034-25g
Methyl 4-(((benzyloxy)carbonyl)amino)bicyclo[2.2.2]octane-1-carboxylate
862501-91-5 95%+
25g
$*** 2023-03-29
Chemenu
CM201034-50g
Methyl 4-(((benzyloxy)carbonyl)amino)bicyclo[2.2.2]octane-1-carboxylate
862501-91-5 95%+
50g
$*** 2023-03-29

Additional information on methyl 4-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 4-{[(Benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate (CAS: 862501-91-5)

The compound methyl 4-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate (CAS: 862501-91-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This bicyclic scaffold serves as a versatile intermediate for the synthesis of complex molecules, particularly in the development of novel therapeutics targeting various diseases. Recent studies have explored its utility in peptide mimetics, enzyme inhibitors, and as a building block for constrained analogs of bioactive compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of methyl 4-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate via a stereoselective [2+2] cycloaddition reaction, achieving high yields (85-92%) and excellent enantiomeric purity (>99% ee). The study highlighted the compound's stability under various reaction conditions, making it particularly valuable for multi-step synthetic routes. The researchers further utilized this intermediate to develop a series of potent protease inhibitors with improved pharmacokinetic properties.

Another significant advancement was reported in ACS Chemical Biology, where the compound was employed as a rigid scaffold to constrain peptide conformations. The research team successfully incorporated the bicyclo[2.2.2]octane core into peptide sequences, resulting in enhanced binding affinity and metabolic stability compared to their linear counterparts. This approach has opened new possibilities for developing peptide-based therapeutics with improved oral bioavailability.

From a pharmacological perspective, recent investigations have explored the potential of derivatives based on this scaffold as modulators of protein-protein interactions (PPIs). The three-dimensional rigidity of the bicyclo[2.2.2]octane system provides an excellent platform for mimicking key interaction motifs involved in PPIs, which are traditionally challenging targets for small molecule drugs. Preliminary results from cell-based assays show promising activity against several disease-relevant PPIs.

The compound's application extends beyond therapeutic development. A 2024 study in Chemical Communications reported its use as a chiral auxiliary in asymmetric synthesis, demonstrating excellent stereocontrol in various carbon-carbon bond-forming reactions. This versatility underscores the compound's value in both medicinal chemistry and synthetic methodology development.

Looking forward, the unique properties of methyl 4-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate position it as a key building block in the design of next-generation therapeutics. Ongoing research focuses on expanding its applications in targeted drug delivery systems and as a probe for studying biological systems. The compound's commercial availability (currently offered by several specialty chemical suppliers) and well-established synthetic routes facilitate its adoption across various research programs.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司